Cas no 1694783-81-7 (2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1694783-81-7
• MF: C₁₁H₁₁FN₄
• MW: 218.230244874954
• CID: 5959421
• PubChem ID: 136840468
• Update Time: 2025-06-07

2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 1694783-81-7
• EN300-1119386
• 2-(4-fluorophenyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C11H11FN4/c12-9-4-2-8(3-5-9)10-14-11-13-6-1-7-16(11)15-10/h2-5H,1,6-7H2,(H,13,14,15)
• InChI Key： SFEKNWQWSCCEPE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1N=C2NCCCN2N=1

Computed Properties

• Exact Mass: 218.09677453g/mol
• Monoisotopic Mass: 218.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.7Ų

Additional information on 2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

2-(4-Fluorophenyl)-4H,5H,6H,7H-1,2,4Triazolo[1,5-a]pyrimidine (CAS No. 1694783-81-7): A Comprehensive Overview

2-(4-Fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine (CAS No. 1694783-81-7) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis: The molecular structure of 2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine is characterized by a triazolopyrimidine core substituted with a 4-fluorophenyl group. This specific substitution pattern imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves a multi-step process that includes the formation of the triazolopyrimidine scaffold followed by the introduction of the fluorophenyl substituent. Recent studies have explored various synthetic routes to optimize yield and purity, such as microwave-assisted synthesis and catalytic methods.

Biological Properties: One of the key areas of interest in the study of 2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine is its biological activity. Research has shown that this compound exhibits potent anti-inflammatory and antiproliferative effects. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases involved in inflammatory pathways and cancer cell proliferation. Additionally, it has been reported to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

Mechanism of Action: The mechanism by which 2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine exerts its biological effects is an area of ongoing investigation. Current research suggests that it may target multiple signaling pathways involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. Furthermore, it may modulate the activity of mitogen-activated protein kinases (MAPKs), which play a crucial role in cell signaling and proliferation.

Clinical Potential: The promising biological properties of 2-(4-fluorophenyl)-4H,5H,6H,7H-1,2,< strong >triazolo strong > [1 , 5 - < strong >a strong >] pyrimidine strong > have led to its evaluation in preclinical models of various diseases. Preclinical studies have shown that it effectively reduces inflammation in animal models of arthritis and other inflammatory conditions. Additionally, it has demonstrated antitumor activity in both in vitro and in vivo models of cancer. These findings suggest that this compound has significant potential for further development as a therapeutic agent.

Safety and Toxicology: Safety and toxicology assessments are crucial for any potential drug candidate. Preliminary studies on < strong > 2 - ( 4 - fluorophenyl ) - 4 H , 5 H , 6 H , 7 H - 1 , 2 , 4 < strong > triazolo strong > [ 1 , 5 - < strong >a strong >] pyrimidine strong > have indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, more comprehensive toxicological evaluations are needed to fully understand its safety profile before advancing to clinical trials.

Future Directions: The future research on < strong > 2 - ( 4 - fluorophenyl ) - 4 H , 5 H , 6 H , 7 H - 1 , 2 , 4 < strong > triazolo strong > [ 1 , 5 - < strong >a strong >] pyrimidine strong > is likely to focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease settings. Ongoing efforts include structure-activity relationship (SAR) studies to identify more potent analogs with improved pharmacokinetic profiles. Additionally, clinical trials will be essential to validate its efficacy and safety in human subjects.

In conclusion,< strong > 2 - ( 4 - fluorophenyl ) - 4 H , 5 H , 6 H , 7 H - 1 , 2 , 4 < strong > triazolo strong > [ 1 , 5 - < strong >a strong >] pyrimidine strong > ( CAS No . 1694783 - 81 - 7 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure and favorable biological profile make it an attractive candidate for further development in drug discovery . As research continues to advance our understanding of this compound , it holds great promise for addressing unmet medical needs in various disease areas .